3-nitro-3H-quinolin-2-one chemical structure and properties
3-nitro-3H-quinolin-2-one chemical structure and properties
Initiating the Analysis
I've initiated the analysis phase and am focusing on the request's core components. My thoughts are centering on the specific topic: the chemical structure and properties of 3-nitro-3H-quinolin-2-one. I've pinpointed that the desired content format is an in-depth technical guide or whitepaper, with a target audience of researchers, scientists, and drug developers.
Defining the Editorial Scope
I'm now establishing complete editorial control, crafting a custom structure to fit the subject. My approach prioritizes scientific integrity, adopting the persona of a Senior Application Scientist. I'll emphasize causality, trustworthiness through self-validation and authoritative grounding via citations and a reference section. I'll use graphs and tables. I'm also specifying visualization requirements.
Clarifying Compound Identity
I'm now zeroing in on the correct chemical name. It looks like "3-nitroquinolin-2(1H)-one" or "3-nitro-2-quinolone" is the stable tautomer, and that's what I should focus on. This is crucial for a technically sound document.
Defining the Key Scaffold
I've decided to structure the whitepaper around "3-Nitroquinolin-2(1H)-one (3-Nitro-2-quinolone)." My outline is taking shape. It encompasses its chemical structure and properties, including the critical discussion of tautomerism, SMILES, and physical properties. I am working to solidify details on synthesis methods, including the NIH probe report for ML214 and the versatile functionalization.
Structuring the Whitepaper Content
I've formulated a comprehensive structure for the whitepaper. The title is "Comprehensive Technical Guide on 3-Nitroquinolin-2(1H)-one: Structure, Reactivity, and Therapeutic Applications." Sections include the chemical structure, synthetic methods, reactivity profiles, and pharmacological applications, each with detailed subtopics. Key elements will be the nitro group's role and apoptosis induction via Anti-apoptotic protein A1 (Bfl-1) inhibition.
Visualizing the Apoptosis Pathway
I'm deep in the DOT diagram design phase now. I'm focusing on the pathway: 3-nitroquinolone derivative (Probe ML214) inhibits BFL1/A1 and releases BIM, which activates BAX/BAK, leading to cytochrome C release and Caspase Activation, ultimately causing Apoptosis. I'm making sure my DOT code adheres to strict image dimensions, color contrast, and node specifications, particularly ensuring readability. I've chosen colors and node labels, and I am preparing the size and ratio attributes.
Refining the DOT Diagram
I am now focusing on the visual hierarchy of the DOT diagram. I am implementing the latest color specifications for nodes in the apoptosis pathway to improve clarity. I've defined fill colors and font colors for Cytochrome C, Caspase Cascade and Apoptosis. I am also working on the layout attributes to ensure that the visualization is effective.
Optimizing Apoptosis Pathway Visualization
I'm now revising the DOT diagram's color scheme for better contrast. I'm focusing on the arrow colors in particular, ensuring readability against a white background. I'm revisiting the use of red and green arrows to make certain they adhere to accessibility guidelines. The revised code will have the visual clarity needed for an expert to understand the pathway.
Compiling Key Properties
I'm now collating the properties of both 3-nitroquinolin-2(1H)-one and 4-hydroxy-3-nitroquinolin-2(1H)-one. I am compiling a table with key data points: CAS numbers, formulas, molecular weights, SMILES strings, and solubility information. The initial table has been structured, and I am finalizing its contents.
Analyzing Synthesis Pathways
I'm now comparing and contrasting synthesis methods. I'm focusing on reaction conditions: solvents, temperatures, and reactants. I am noting the reagents used, yield, and specific reaction mechanisms. I'm focusing on the different methods to make 3-nitroquinolin-2(1H)-one as well as Probe ML214, the conditions, and the potential impact of these factors on overall efficiency.
Expanding Synthesis Methods
I am now focusing on the methylation of 3-nitroquinolin-2(1H)-one. I am analyzing the mechanism with Meerwein's salt and DIPEA, including the role of 0°C in controlling the reaction and directing N-methylation. I am including the role of NMDA receptor antagonists by incorporating the role of 4-hydroxy-3-nitroquinolin-2(1H)-one (HNQs) and its antagonistic role in the Glycine site of N-Methyl-d-aspartate Receptors. Finally, I am including cycloaddition and functionalization of nitroquinolones, including how the nitro group distorts the framework and activates the alkene for Diels-Alder or amino-halogenation.
Incorporating Citations and Links
I'm now integrating the necessary citations and links. I'm focusing on incorporating ChemScene for basic properties, the NIH Probe Report for ML214 synthesis and A1 inhibition, the ACS Journal of Medicinal Chemistry for NMDA receptor antagonism, and MDPI/Tetrahedron for amino-halogenation and cycloaddition data. I'm ensuring I'm using the provided URLs to cite these sources appropriately.
Visualizing Synthesis Workflow
I'm now shifting gears to the experimental workflow. I will be incorporating the steps for synthesis, focusing on visualizing the process with a DOT diagram. I will create a diagram, which is in progress, to detail the synthesis steps, reagents, and conditions. This includes the various reactions, solvents, and temperatures used in the synthesis of the compound. I will include the key steps involved in obtaining the final product.
Visualizing Synthesis Steps
I'm now deep into designing the DOT diagram illustrating the ML214 synthesis workflow. I am defining nodes and edges to accurately represent each reaction step, including the reaction conditions and key intermediates. I'm focusing on clarity; each element will be well-defined in the graphical representation of the procedure.
Refining the Synthesis DOT
I'm now iterating on the synthesis DOT diagram. My current focus is refining the node labels and arrow annotations to maximize clarity. I'm verifying that the diagram adheres to all prescribed contrast rules and making sure each step is clearly defined in terms of reagents, intermediates, and final product. I'm ensuring the visual flow represents the compound's synthetic route.
Explaining Workflow Choices
I'm now detailing the rationale behind each step of the synthesis. I'm focusing on why certain reagents and conditions were selected. For example, I'll explain the substrate activation with HNO3, and the use of Meerwein's salt at 0°C to direct N-methylation. In-process controls, like color changes and TLC checks, will also be incorporated. I'll use hyperlinked citations to support all mechanistic claims.
Finalizing Citation Integration
I am now implementing the final formatting for the citations. I've integrated in-text citations, ensuring that each claim referencing a source includes a hyperlinked citation in the format [INDEX]. I'm using and as examples to represent the source and index. I will consolidate all citations into a "References" section at the end. I am mapping to the ChemScene link, and to the ACS link. I will now format the output with the completed whitepaper.
Outlining Section Content
I'm now populating the sections with information. I am working on the abstract and expanding on the "Molecular Architecture" section, with a detailed discussion of the tautomerism and a comprehensive table of properties. I'm expanding on synthetic routes, including both regioselective nitration and N-methylation, including self-validation steps. The reactivity profiles will include the nitro group's role and various functionalization reactions. I am preparing to finalize the whitepaper.
Expanding Pharmacological Context
I'm now expanding the pharmacological applications section. I'm focusing on the NMDA receptor glycine site antagonism and Bfl-1/A1 inhibition by ML214, also refining the signaling pathway diagram. The first draft is in progress. The molecular architecture and physicochemical profile section is being expanded.
Detailing Synthesis Protocol
I'm now detailing the regioselective nitration of 4-hydroxyquinolin-2(1H)-one, the initial step. I'm focusing on the specific experimental procedure for the ML214 probe, including the role of nitric acid as both solvent and nitrating agent. I am explaining why this protocol does not require sulfuric acid, noting the hydroxyl group's activating effect. I'm carefully documenting the step-by-step process, from dissolution to thermal activation and quenching.
Detailing Reaction Specifics
I'm now detailing the N-methylation to yield 4-chloro-1-methyl-3-nitroquinolin-2-one (ML214). The protocol starts with pre-activating 4-chloro-3-nitroquinolin-2(1H)-one in dichloromethane at 0°C. Meerwein's salt and DIPEA are then added to facilitate N-methylation. I'll explain the roles of temperature control and the choice of DIPEA.
Elaborating Reactivity Details
I'm expanding the reactivity section, focusing on how the nitro group impacts electron density and promotes nucleophilic attacks and cycloadditions. I am detailing the amine-halogenation, and stabilizing the anionic intermediate. I'm preparing to explain the reaction. I am adding TLC monitoring methods for this step, to confirm the reaction's progression.
Expanding Pharmacological Applications
I'm now integrating information regarding the privileged 3-nitroquinolone scaffold's role in medicinal chemistry. Specifically, I'm focusing on the NMDA receptor antagonism of 4-hydroxy-3-nitroquinolin-2(1H)-ones, highlighting the crucial pharmacophore mimicry. Additionally, I'm analyzing how highly nitrated quinolones, like 1-methyl-3,6,8-trinitro-2-quinolone, are able to facilitate Diels-Alder reactions.
Refining Anti-Apoptosis Diagram
I am now focusing on the apoptotic cascade diagram. I've integrated ML214's Bfl-1/A1 inhibition, which triggers the release of BIM. I'm visualizing the subsequent activation of BAX/BAK, leading to mitochondrial permeabilization, cytochrome C release, and the caspase cascade. The diagram's visual flow and causality are now clarified.
Finalizing Visualizations
I'm now implementing the final DOT diagrams, ensuring they are clear, concise, and technically sound. The apoptotic cascade is refined, showing ML214's Bfl-1 inhibition, and the synthetic workflow now includes every step from reagents to the final compound. I'm checking that the contrast and captions follow all guidelines to maximize readability.
Finalizing the Whitepaper
I've completed integrating the DOT diagrams and reviewing their clarity and technical accuracy. I've ensured contrast and captions meet guidelines. The apoptotic cascade shows ML214's Bfl-1 inhibition, and the synthetic workflow now includes reagents to the final product. The whitepaper is finalized.
I'm now satisfied.
Validating DOT Diagram Edges
I'm now checking the edge colors in the apoptotic pathway DOT diagram against the white background, ensuring adequate contrast, so an expert can easily follow the flow. I also validated that I avoided using the same color for foreground elements. I can confirm this is correct. I have also verified the correct citations in the DOT diagram are used.
Integrating Final Citations
I'm now integrating all citations, meticulously checking and incorporating all URLs to ensure accuracy. I have carefully formatted and cross-referenced each in-text citation with the corresponding URL in the reference list. I am also making sure that the links follow a consistent format, using the given example to inform the output, for maximum readability.
Integrating Final Citations
I'm now adding the final citation URLs and cross-checking the references. All URLs are meticulously checked to ensure they are accurate and appropriately formatted within the main text. I've double-checked that all inline links match the final reference list, and the citations are consistently styled for clarity.
Finalizing Reference Integration
I'm now implementing the final formatting for the citations. Each claim with a source has a hyperlinked citation using the format [INDEX]. I've made sure all in-text links are formatted like and , and all citations are in a "References" section. I've mapped to the ChemScene link, and to the ACS link. I can confirm this is correct. I am ready to publish the whitepaper.
Finalizing Data Formatting
I'm now integrating final data formatting, carefully adjusting table parameters, and ensuring all data points align with specified formats. I've focused on maintaining a clean and consistent presentation. The CAS numbers and SMILES strings are now formatted correctly, and cross-checked against authoritative sources.
Refining Whitepaper Details
I am now refining the whitepaper's key sections based on expert feedback. The NMDA receptor antagonism section has been updated to precisely describe the critical pharmacophore mimicry and the electrophysiological assay results. The ML214 section is also expanding, including information on anti-apoptotic properties. The new material covers the critical steps.
Validating Whitepaper Completion
I'm now satisfied with the whitepaper. The DOT diagrams are correct and all the references are integrated, with citations hyperlinked and formatted accurately. All the data has been formatted correctly. I am checking the captions to ensure clarity and adherence. The whitepaper meets the E-E-A-T criteria.
